N-{[(1,1-dioxidotetrahydro-3-thienyl)amino]carbonothioyl}-2-fluorobenzamide

• IUPAC Name: N-[(1,1-dioxothiolan-3-yl)carbamothioyl]-2-fluorobenzamide
• InChI: InChI=1S/C12H13FN2O3S2/c13-10-4-2-1-3-9(10)11(16)15-12(19)14-8-5-6-20(17,18)7-8/h1-4,8H,5-7H2,(H2,14,15,16,19)
• InChI Key: JWNVKUUJHVVVOU-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1NC(=S)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C12H13FN2O3S2
• Molecular Weight: 316.4 g/mol
• Solubility: 44.9 [ug/mL] (The mean of the results at pH 7.4)

Description

Synthesis Analysis

The synthesis of compounds related to N-{[(1,1-dioxidotetrahydro-3-thienyl)amino]carbonothioyl}-2-fluorobenzamide involves complex chemical reactions, typically starting from simpler benzamide and thiophene derivatives. A representative process includes the synthesis of 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea, which was characterized by GC–MS, elemental analyses, and 1H NMR and FTIR spectroscopy techniques, demonstrating the intricate steps involved in obtaining such compounds (Saeed, Erben, Abbas, & Flörke, 2010).

Molecular Structure Analysis

The molecular structure of related compounds is often determined using X-ray diffraction, revealing the spatial arrangement of atoms within the molecule. For instance, the structural analysis of 1-(4-Fluorobenzamido)phenyl-3-(4-fluorobenzoyl)thiourea highlighted its crystallization in the triclinic space group and the planarity of its carbonyl and thiourea groups, providing insights into the molecular architecture of such benzamide derivatives (Saeed et al., 2010).

Chemical Reactions and Properties

The chemical reactivity and properties of N-fluorobenzamide derivatives, including their ability to undergo cycloaddition reactions, have been extensively studied. A notable example is the formal [4+2] cycloaddition reaction of N-fluorobenzamides and maleic anhydride, leading to fluorescent 1-amino-2,3-naphthalic anhydrides, which underscores the chemical versatility and potential applicability of these compounds in creating fluorescent materials (Lu, Wang, Chang, Liu, & Li, 2022).

Physical Properties Analysis

Investigations into the physical properties of related compounds have highlighted their thermal stability, crystalline structure, and vibrational properties. For instance, the study of 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas revealed insights into their structural and conformational properties, including the planarity of the carbonyl and thiourea groups and the stabilization by intramolecular hydrogen bonds, which are crucial for understanding the physical characteristics of these materials (Saeed, Erben, Shaheen, & Flörke, 2011).

Chemical Properties Analysis

The chemical properties of benzamide derivatives, including N-{[(1,1-dioxidotetrahydro-3-thienyl)amino]carbonothioyl}-2-fluorobenzamide, are influenced by their molecular structure, leading to unique reactivities and interactions. The synthesis and study of such compounds provide valuable information on their potential chemical behaviors, including interactions with biological systems, reactivity patterns, and applicability in various chemical reactions (Saeed et al., 2010).

Scientific Research Applications

Anticorrosive Properties

One of the notable applications of similar chemical structures to N-{[(1,1-dioxidotetrahydro-3-thienyl)amino]carbonothioyl}-2-fluorobenzamide is in the field of corrosion inhibition. For example, a study by Dagdag et al. (2019) on tetraglycidyl-1,2-aminobenzamide, a compound with structural similarities, demonstrated its effectiveness as a corrosion inhibitor for carbon steel in HCl solution. The study combined experimental methods with theoretical computational studies, including DFT and molecular dynamics simulations, to analyze the adsorption properties and inhibition performance, finding a predominant chemisorption mechanism on the steel surface (Dagdag et al., 2019).

Molecular Dynamics and Structural Analysis

The synthesis and characterization of chemical compounds bearing the benzamide moiety and their structural analyses through techniques like X-ray diffraction, vibrational properties studies, and quantum chemical calculations have been of interest. For instance, Saeed et al. (2010) synthesized and characterized 1-(4-(4-Fluorobenzamido)phenyl)-3-(4-fluorobenzoyl)thiourea, providing insights into its crystal structure and theoretical conformational space, which could have implications for designing molecules with specific desired properties (Saeed et al., 2010).

Sensing and Detection Technologies

Innovative sensing platforms for detecting organophosphorus pesticides have been developed using carbon dots (CDs) and manganese dioxide (MnO2) nanosheets. Yan et al. (2017) designed a fluorescent-sensing platform that utilizes the quenching ability of MnO2 nanosheets on CDs fluorescence for sensitive detection, demonstrating a novel approach for quantitative detection of harmful substances based on fluorescence "turn-on/off" mechanisms (Yan et al., 2017).

Environmental Remediation

Activated carbon derived from natural sources modified with specific chemical compounds has shown potential in the rapid removal of toxic metal ions from environments. Ghaedi et al. (2015) explored the use of activated carbon prepared from Pomegranate wood modified with a related compound for the effective adsorption of copper (II) ions, optimizing the process through advanced algorithms and response surface methodology (Ghaedi et al., 2015).

Synthetic Methodologies and Chemical Reactivities

Research into the development of practical and scalable synthetic routes for compounds with similar structures has been pivotal. For example, Yoshida et al. (2014) described an efficient synthesis process for YM758 monophosphate, highlighting a novel synthesis route that avoids the use of unstable intermediates, which could be relevant for manufacturing similar complex molecules (Yoshida et al., 2014).